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Compound of Interest

Compound Name: PROLI NONOate

Cat. No.: B15562104

For Researchers, Scientists, and Drug Development Professionals

Introduction

PROLI NONOate (1-(Hydroxy-NNO-azoxy)-L-proline, disodium salt) is a potent and ultra-fast-
releasing nitric oxide (NO) donor.[1][2][3][4] As a member of the diazeniumdiolate (NONOate)
class of compounds, it spontaneously dissociates in aqueous solutions to release nitric oxide, a
critical signaling molecule in numerous physiological and pathophysiological processes.[1][2][3]
[4] This property makes PROLI NONOate a valuable tool in biomedical research, particularly in
studies related to vasodilation, neurotransmission, and immune response. However, its
reactivity and biological activity necessitate a thorough understanding of its properties and strict
adherence to safety and handling protocols.

This technical guide provides comprehensive information on the safety, handling, and
experimental use of PROLI NONOate, tailored for professionals in research and drug
development.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of PROLI NONOate is
fundamental to its safe handling and effective use in experimental settings.
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Property Value Reference
CAS Number 178948-42-0 [4]
Molecular Formula CsH7N30a4 - 2Na [4]
Molecular Weight 219.1 g/mol [4]
Appearance Crystalline solid [3114]

Purity >98% [4]

. Highly soluble in aqueous
Solubility [4]
buffers (>100 mg/ml)

UV/Vis Maximum (Amax) 252 nm (in aqueous solution) [31141[5]

Molar Extinction Coefficient (¢) 8,400 M~icm~1 at 252 nm [5]

Stability, Storage, and Handling

PROLI NONOate is sensitive to environmental conditions, and proper storage and handling are
crucial to maintain its integrity and ensure the safety of laboratory personnel.

Stability and Storage

e Long-term Storage: For long-term storage, PROLI NONOate should be kept in a tightly
sealed vial under an inert atmosphere (e.g., nitrogen or argon) at -80°C.[5] Under these
conditions, it is stable for at least one year.[5]

e Moisture and Air Sensitivity: The crystalline solid is sensitive to moisture and will discolor
upon exposure to air.[5] It is imperative to keep the vial sealed until use.[5] Handling of the
solid compound should ideally be performed in a glove box with an inert atmosphere.[5]

» Solution Stability: Alkaline stock solutions of PROLI NONOate (e.g., in 0.01 M NaOH) are
significantly more stable and can be stored at 0°C for up to 24 hours.[5] In contrast, at
physiological pH (7.4) and 37°C, PROLI NONOate has a very short half-life of approximately
1.8 seconds.[2][5]

Handling Precautions
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While the Globally Harmonized System (GHS) does not classify PROLI NONOate as a
hazardous substance, standard laboratory precautions for handling chemical compounds
should be strictly followed.

o Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory
to protect against accidental splashes.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn at all
times. Gloves should be inspected before use and changed immediately if contaminated.

o Body Protection: A laboratory coat should be worn to protect personal clothing.
e Engineering Controls:

o Ventilation: Work with PROLI NONOate, especially when handling the solid or preparing
concentrated stock solutions, should be conducted in a well-ventilated area, preferably
within a chemical fume hood.

e Hygiene Practices:
o Avoid inhalation of dust or aerosols.
o Avoid contact with skin and eyes.
o Wash hands thoroughly after handling.
o Do not eat, drink, or smoke in the laboratory.

Hazard Identification and Toxicology

Detailed toxicological data for PROLI NONOate, such as LD50 values, are not readily available
in the public domain. However, studies on cell lines have indicated low cytotoxicity at
concentrations typically used in research. The primary hazard associated with PROLI
NONOate is its rapid release of nitric oxide, which can have potent biological effects.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Description

Inhalation of high concentrations of nitric oxide

can cause respiratory irritation. Direct contact
Acute Effects ) . .

with the solid or concentrated solutions may

cause skin or eye irritation.

The long-term effects of exposure to PROLI

Chronic Effects ) )
NONOate have not been extensively studied.

Experimental Protocols

The following are generalized protocols for key experiments involving PROLI NONOate.
Researchers should adapt these protocols based on their specific experimental setup and
celltissue models.

Preparation of PROLI NONOate Solutions

A critical step in using PROLI NONOate is the preparation of a stable stock solution and its
subsequent dilution to initiate nitric oxide release.

e Stock Solution Preparation (Alkaline):

o Under an inert atmosphere, accurately weigh the desired amount of solid PROLI
NONOate.

o Dissolve the solid in a cold (0°C) solution of 0.01 M NaOH to the desired stock
concentration (e.g., 10 mM).

o Keep the stock solution on ice and use it within 24 hours.[5]
o |nitiation of Nitric Oxide Release:

o To initiate NO release, dilute the alkaline stock solution into an excess of a buffered
solution at the desired pH (typically pH 7.0-7.4) and temperature (e.g., 37°C).[5]

o The rapid change in pH will cause the spontaneous decomposition of PROLI NONOate

and the release of nitric oxide.
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Quantification of PROLI NONOate Concentration

The concentration of the alkaline stock solution can be verified spectrophotometrically.

Dilute an aliquot of the stock solution in 0.01 M NaOH.
Measure the absorbance at 252 nm using a UV-Vis spectrophotometer.

Calculate the concentration using the Beer-Lambert law (A = ebc), with a molar extinction
coefficient (g) of 8,400 M~1cm~1.[5]

In Vitro Vasodilation Assay (Organ Bath)

Isolate a blood vessel (e.g., rat aorta) and mount it in an organ bath containing a
physiological salt solution (e.g., Krebs-Henseleit buffer) at 37°C, continuously bubbled with
95% 02/5% CO:-.

Induce a stable contraction with a vasoconstrictor (e.g., phenylephrine).

Prepare a fresh dilution of PROLI NONOate from the alkaline stock solution into the
physiological buffer immediately before use.

Add cumulative concentrations of the diluted PROLI NONOate solution to the organ bath
and record the relaxation response.

In Vitro Platelet Aggregation Assay

Prepare platelet-rich plasma (PRP) from fresh blood samples.

Pre-incubate the PRP with either a vehicle control or different concentrations of freshly
diluted PROLI NONOate at 37°C for a short period.

Induce platelet aggregation by adding an agonist (e.g., ADP or collagen).

Monitor the change in light transmittance using a platelet aggregometer to determine the
extent of aggregation.

Signaling Pathway
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PROLI NONOate exerts its biological effects primarily through the release of nitric oxide, which
activates the soluble guanylate cyclase (sGC) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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